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Compound of Interest

Compound Name: 25I-Nboh

Cat. No.: B1247403 Get Quote

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 25I-NBOH, a potent phenethylamine derivative. The information is intended for

researchers, scientists, and drug development professionals. Given the limited toxicological

data on 25I-NBOH, it is prudent to handle it as a highly potent compound, adopting stringent

safety measures. Information regarding its analogue, 25I-NBOMe, is used to inform these

recommendations due to their structural similarity and shared biological targets.

Health Hazard Information
25I-NBOH is a potent agonist of the 5-HT₂A serotonin receptor.[1] Its toxicological properties

have not been thoroughly investigated, but the Safety Data Sheet (SDS) for the related

compound 25I-NBOMe indicates it may be harmful if swallowed, cause skin and serious eye

irritation, and may lead to respiratory irritation.[2] Due to its high potency, there is a significant

risk of overdose.[3] Symptoms of toxicity associated with related NBOMe compounds include

tachycardia, hypertension, agitation, hallucinations, seizures, and hyperthermia.[4][5][6]

Quantitative Safety Data
Due to the novelty of 25I-NBOH, specific Occupational Exposure Limits (OELs) have not been

established. However, its high potency necessitates a conservative approach, treating it as a

high-potency active pharmaceutical ingredient (HPAPI). The primary guiding data point is its

affinity for the serotonin 5-HT₂A receptor.
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Parameter Value Compound Significance

Kᵢ at human 5-HT₂A

receptor
0.061 nM 25I-NBOH

Indicates very high

potency, similar to 25I-

NBOMe, requiring

minute quantities for

biological effect.[1][7]

GHS Hazard

Classifications

Acute Toxicity: Oral,

Category 4; Skin

Corrosion/Irritation,

Category 2; Serious

Eye Damage/Eye

Irritation, Category 2;

Specific Target Organ

Toxicity (single

exposure), Category 3

25I-NBOMe

(analogue)

Harmful if swallowed,

causes skin and

serious eye irritation,

may cause respiratory

irritation.[2]

Operational Plan: Safe Handling Protocol
Handling potent compounds like 25I-NBOH requires a multi-layered safety approach

encompassing engineering controls, personal protective equipment, and strict procedures.[8][9]

Engineering Controls & Designated Area
Designated Area: All work with 25I-NBOH must be conducted in a designated and clearly

marked area with restricted access.

Containment: A certified chemical fume hood, ventilated laminar flow enclosure, or a glove

box isolator is mandatory for all manipulations of the solid compound or its solutions.[8][10]

The goal is to control airborne particles and prevent contamination.[11]

Ventilation: The work area must have single-pass air with a high number of air changes per

hour.[9] The exhaust should be HEPA-filtered.[10]

Work Surface: Use disposable bench liners to contain spills and facilitate cleanup.

Personal Protective Equipment (PPE)
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A full gowning procedure is required. PPE should be donned before entering the designated

area and removed before exiting.

Gloves: Wear two pairs of compatible, chemical-resistant gloves (e.g., nitrile).[9] Check for

perforations before use.

Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against

splashes and airborne particles.[2]

Lab Coat/Gown: A dedicated lab coat or disposable gown with long sleeves and tight cuffs is

required.[2]

Respiratory Protection: For handling powders outside of an isolator, a powered air-purifying

respirator (PAPR) is recommended.[8] At a minimum, a NIOSH-approved respirator should

be used.[2]

Step-by-Step Handling Procedure
Preparation:

Assemble all necessary equipment (spatulas, weigh boats, vials, solvents) and place them

on the disposable liner inside the containment unit (fume hood/glove box).

Ensure an eyewash station and safety shower are immediately accessible.[2]

Prepare a waste container for all disposable items that come into contact with the

chemical.

Weighing (Solid Compound):

Perform all weighing operations within the containment unit.

Use the smallest feasible quantity of material.

Handle the compound gently to avoid creating airborne dust.

Use dedicated, clearly labeled utensils.
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Solution Preparation:

Add solvent to the solid compound slowly to avoid splashing.

Keep containers tightly closed when not in use.[2]

Post-Handling:

Wipe down all surfaces within the containment unit with an appropriate deactivating

solution (if known) or a cleaning agent like 70% ethanol, followed by water.

Wipe down the exterior of all containers before removing them from the designated area.

Dispose of all contaminated disposable items in the designated hazardous waste

container.

Disposal Plan
Waste Segregation: All materials contaminated with 25I-NBOH, including gloves, bench

liners, pipette tips, and excess material, must be collected in a dedicated, sealed, and clearly

labeled hazardous waste container.[2][12]

Container Labeling: The waste container must be labeled "Hazardous Waste" and include

the chemical name "25I-NBOH."

Disposal Method: Arrange for disposal through your institution's environmental health and

safety (EHS) office. Disposal must be in accordance with all local, state, and federal

regulations for chemical waste. Do not discharge into drains or the environment.[12]

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

20 minutes. Remove contaminated clothing and seek medical attention.[2][12]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 20 minutes,

holding the eyelids open. Seek immediate medical attention.[2]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[12]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[12]

Spill:

Evacuate the area.

Wear full PPE, including respiratory protection.

For small spills, gently cover with an absorbent material.

Collect the material using non-sparking tools and place it in the hazardous waste

container.[2]

Clean the spill area thoroughly.

Workflow Visualization
The following diagram illustrates the critical workflow for safely handling 25I-NBOH in a

laboratory setting.
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Caption: Workflow for Safe Handling of Potent 25I-NBOH Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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